Cas no 2102933-95-7 (GSK-LSD1 Dihydrochloride)

• Product Name: GSK-LSD1 Dihydrochloride
• CAS No: 2102933-95-7
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 3017625
• PubChem ID: 91663353
• Update Time: 2025-06-11

GSK-LSD1 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• GSK-LSD1 Dihydrochloride
• J-007746
• (7R)-7-Ethyl-7-hydroxy-10H-1,3-dioxolo[4,5-g]pyrano[3',4':6,7]indolizino[1,2-b]quinoline-8,11(7H,13H)-dione
• GSK-LSD1 (dihydrochloride)
• EX-A629
• 2102933-95-7
• 1821798-25-7
• CCG-267368
• J-690173
• GSK-LSD1 2HCl
• HY-100546A
• AKOS025147353
• G14632
• AC-35986
• 1431368-48-7
• BS-15708
• CHEMBL4206770
• 1821798-25-7 (2HCl)
• CS-7913
• CJD93395
• DA-73934
• GSK-LSD1
• MFCD28124398
• N-[(1R,2S)-2-phenylcyclopropyl]piperidin-4-amine;dihydrochloride
• s7574
• N-((1R,2S)-2-phenylcyclopropyl)piperidin-4-amine dihydrochloride
• GSK-LSD1 (hydrochloride)
• GSK LSD1 Dihydrochloride

• Inchi： InChI=1S/C14H20N2.2ClH/c1-2-4-11(5-3-1)13-10-14(13)16-12-6-8-15-9-7-12;;/h1-5,12-16H,6-10H2;2*1H/t13-,14+;;/m0../s1
• InChI Key： PJFZOGMSPBHPNS-WICJZZOFSA-N
• SMILES： C1(N[C@H]2[C@H](C3=CC=CC=C3)C2)CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 288.1160041g/mol
• Monoisotopic Mass: 288.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

GSK-LSD1 Dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on GSK-LSD1 Dihydrochloride

Recent Advances in GSK-LSD1 Dihydrochloride (2102933-95-7) Research: A Comprehensive Review

GSK-LSD1 Dihydrochloride (CAS: 2102933-95-7) has emerged as a promising small-molecule inhibitor targeting lysine-specific demethylase 1 (LSD1), an epigenetic enzyme playing crucial roles in gene regulation and cancer progression. Recent studies have demonstrated its potential as a therapeutic agent in various malignancies, particularly in acute myeloid leukemia (AML) and small cell lung cancer (SCLC). This research briefing synthesizes the latest findings on this compound's mechanism of action, preclinical efficacy, and emerging clinical applications.

Structural analysis reveals that GSK-LSD1 Dihydrochloride (2102933-95-7) specifically binds to the flavin adenine dinucleotide (FAD)-binding pocket of LSD1, effectively inhibiting its demethylase activity. The compound shows high selectivity for LSD1 over other histone demethylases, with IC50 values in the nanomolar range. Recent crystallography studies published in Nature Chemical Biology (2023) have provided atomic-level insights into its binding mode, revealing key interactions with Glu379 and Tyr761 residues that account for its potent inhibitory activity.

In preclinical models of AML, GSK-LSD1 Dihydrochloride has shown remarkable efficacy in disrupting leukemia stem cell function while sparing normal hematopoietic stem cells. A 2024 study in Cancer Discovery demonstrated that the compound induces differentiation of leukemic blasts by modulating the expression of key transcription factors such as GFI1 and PU.1. Combination therapy with all-trans retinoic acid (ATRA) showed synergistic effects, suggesting potential for clinical translation in differentiation therapy-resistant AML subtypes.

The compound's therapeutic potential extends beyond hematological malignancies. Recent work published in Molecular Cancer Therapeutics (2024) highlighted its efficacy in SCLC models, where it was shown to reverse epigenetic silencing of tumor suppressor genes and enhance immune checkpoint inhibitor response. Particularly noteworthy was its ability to upregulate endogenous retroviruses, triggering viral mimicry and subsequent interferon response - a novel mechanism of action that may broaden its clinical applications.

Clinical development of GSK-LSD1 Dihydrochloride is progressing, with Phase I/II trials currently evaluating its safety and preliminary efficacy in relapsed/refractory AML and high-grade neuroendocrine carcinomas. Early data presented at ASH 2023 showed acceptable toxicity profiles and promising biological activity, including dose-dependent increases in myeloid differentiation markers. Pharmacodynamic analyses confirmed target engagement through measurement of H3K4me2 levels in peripheral blood mononuclear cells.

Future research directions include exploring rational combination strategies with other epigenetic modifiers and targeted therapies, as well as biomarker development to identify patient populations most likely to benefit from LSD1 inhibition. The unique chemical properties of 2102933-95-7, including its favorable pharmacokinetic profile and blood-brain barrier penetration, may enable expansion into central nervous system malignancies and neurodegenerative disorders.